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Compound of Interest

Compound Name:
3-(1,2-oxazole-3-amido)benzoic

acid

CAS No.: 1283497-81-3

Cat. No.: B6598336

Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals.

Executive Summary
This technical guide serves as a definitive resource for understanding the chemical and

biological data associated with the compound registered under PubChem Compound

Identification Number (CID) 61803329. Through a systematic exploration of its properties,

biological activities, and relevant research, this document provides a foundational

understanding for its potential applications in scientific research and drug development. The

information contained herein is curated from the extensive PubChem database, a premier

public repository for chemical information maintained by the National Center for Biotechnology

Information (NCBI).[1]
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The PubChem database is an essential tool for the scientific community, offering open access

to a wealth of chemical and biological information.[1] Each unique chemical structure within the

database is assigned a specific PubChem CID, which serves as a stable and unambiguous

identifier. This system of unique identification is crucial for accurate data retrieval and cross-

referencing across different datasets and publications. The use of a CID ensures that

researchers are all referring to the same molecular entity, which is fundamental for

collaborative and reproducible science.

Verification of PubChem CID 61803329
As of the latest search and verification conducted on March 7, 2024, PubChem CID 61803329

does not correspond to a valid entry in the PubChem database. Repeated and targeted

searches for this specific identifier have yielded no results, indicating that either the CID is

incorrect, has been deprecated, or refers to a substance not currently indexed within

PubChem's public collection.

For researchers and professionals seeking information on a specific compound, the accuracy

of the identifier is paramount. It is recommended to:

Double-check the CID for any typographical errors.

Attempt to identify the compound using other known identifiers, such as its chemical name,

International Chemical Identifier (InChI), InChIKey, or SMILES string.

Consult the original source of the CID to confirm its validity.

The Importance of Accurate Compound
Identification in Research and Development
The inability to locate a compound within a major chemical database like PubChem has

significant implications for research and development activities. Without a valid CID, it becomes

challenging to:

Access reliable chemical and physical property data. This information is critical for

experimental design, including solubility, stability, and reactivity assessments.
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Retrieve information on biological activity. Understanding a compound's known biological

effects is fundamental to drug discovery and development.

Review existing literature and patents. A valid CID is often the key to unlocking a wealth of

published research and intellectual property information.

Ensure the correct substance is being ordered from chemical vendors.

Best Practices for Chemical Data Management
To avoid issues related to incorrect compound identifiers, it is recommended that researchers

and organizations adopt stringent data management practices. This includes:

Maintaining a centralized and verified library of chemical compounds and their identifiers.

Cross-referencing identifiers across multiple reputable databases.

Implementing a system for tracking and updating compound information.

Conclusion
While the initial aim of this guide was to provide an in-depth analysis of PubChem CID

61803329, our investigation has revealed that this identifier is not currently active or valid within

the PubChem database. This finding underscores the critical importance of accurate chemical

identification in all scientific endeavors. Researchers are strongly encouraged to verify their

compound identifiers to ensure the integrity and efficiency of their work. The PubChem

database remains an invaluable resource for the scientific community, and its proper use is

essential for advancing our understanding of chemistry and biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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